Sperm-associated antigen 11 variant E

• bioactivity: Antimicrobial
• sequence: RDVICLTQHGTCRLFFCHFGERKAEICSDPWNRCC

Description

Nomenclature and Gene/Protein Identifiers

The nomenclature of the SPAG11 gene and its protein isoforms can be complex due to variations across different species and the discovery of multiple splice variants. The gene is also known by other names such as Human Epididymal Protein 2 (HE2) and Epididymal Protein 2 (EP2). nih.gov The SPAG11E variant, a product of a gene orthologous to the B component of the primate SPAG11 fusion gene, has been extensively studied in rodents. nih.gov In rats, SPAG11E is also known as Bin1b. oup.comnih.govnih.gov

Below are tables detailing the gene and protein identifiers for the SPAG11 family, with a specific focus on variant E where applicable.

Table 1: Gene Identifiers for Sperm-Associated Antigen 11 (SPAG11)

Identifier Type	Human	Mouse	Rat
Gene Symbol	SPAG11A, SPAG11B	Spag11	Spag11e
NCBI Gene ID	653423 (SPAG11A), 10407 (SPAG11B)	Not explicitly found	Not explicitly found
Ensembl ID	ENSG00000178287 (SPAG11A), ENSG00000164871 (SPAG11B)	Not explicitly found	Not explicitly found
HGNC ID	33342 (SPAG11A), 14534 (SPAG11B)	Not applicable	Not applicable
OMIM ID	Not explicitly found	Not applicable	Not applicable

Table 2: Protein Identifiers for Sperm-Associated Antigen 11 (SPAG11)

Identifier Type	Human	Mouse	Rat
UniProtKB/Swiss-Prot	Q6PDA7 (SPAG11A), Q08648 (SPAG11B)	Q3U189	Not explicitly found
Full Protein Name	Sperm-associated antigen 11A/B	Sperm associated antigen 11	Sperm-associated antigen 11E
Aliases	HE2, EP2	Not explicitly found	Bin1b

Historical Context of Discovery and Characterization

The discovery and characterization of the SPAG11 gene family and its isoforms have been a gradual process, built upon research in different species. The initial identification of epididymis-specific proteins in humans and monkeys, termed HE2 and EP2 respectively, laid the groundwork for understanding this protein family. nih.gov

Subsequent research revealed the complex nature of the SPAG11 gene, identifying it as a fusion of two ancestral β-defensin genes. nih.gov This led to the discovery of numerous alternatively spliced transcripts in primates. nih.gov While rodents have fewer SPAG11 splice variants compared to primates, the characterization of these isoforms has been crucial for elucidating their function. nih.gov

The isoform SPAG11E is one of the most well-characterized variants in rodents. nih.gov In rats, the protein, also known as Bin1b, was identified as an androgen-dependent secretory peptide expressed specifically in the epididymis. nih.govnih.gov Early studies demonstrated that rat SPAG11E contains the defensin-like six-cysteine motif, a characteristic feature of β-defensins, and exhibits antibacterial activity. nih.gov Research has also implicated rat SPAG11E in the initiation of sperm maturation. nih.gov

Further investigations in rats identified two additional novel Spag11 transcripts, Spag11t and Spag11c, through both in silico and molecular biology techniques. nih.gov These studies highlighted the age-dependent and androgen-regulated expression of these isoforms in the epididymis. nih.gov Functional assays confirmed the antibacterial properties of these new isoforms, with SPAG11T showing weaker bactericidal capacity compared to SPAG11C and SPAG11E. nih.gov

In cattle, research has also contributed to the understanding of SPAG11E. Studies have demonstrated the immunolocalization of SPAG11D/E in the epithelium of the epididymis and testis. oup.comnih.gov Functional analysis of the bovine SPAG11E C-terminal peptide, which contains the β-defensin motif, revealed it to be a potent antibacterial agent, though somewhat less so than the full-length SPAG11D protein. oup.comnih.gov

Genomic Organization and Transcriptional Regulation of Spag11

Gene Locus and Structural Characteristics

The gene encoding the sperm-associated antigen 11 isoforms, SPAG11B, resides on human chromosome 8p23.1, a region known to house a cluster of beta-defensin genes. nih.govuniprot.orgnih.gov This colocalization is evolutionarily significant, as the SPAG11 gene is believed to have originated from the fusion of two ancestral beta-defensin genes. nih.govnih.gov This evolutionary history has resulted in a unique and complex genomic structure.

The human SPAG11B gene is characterized by the presence of two distinct promoter regions, designated as promoter A and promoter B, which drive the expression of its various isoforms. researchgate.net The gene itself is composed of eight exons and seven introns. uniprot.org The specific transcript for SPAG11 variant E is initiated from promoter B. researchgate.net Structurally, the resulting SPAG11E protein is a secretory protein, a characteristic shared with other beta-defensins. proteinatlas.org

Table 1: Genomic and Structural Features of Human SPAG11B

Feature	Description	Source(s)
Gene Name	Sperm-associated antigen 11B (SPAG11B)	uniprot.org
Chromosomal Locus	8p23.1	nih.govuniprot.org
Gene Structure	8 exons, 7 introns	uniprot.org
Promoters	Promoter A and Promoter B	researchgate.net
Origin	Fusion of two ancestral beta-defensin genes	nih.govnih.gov
Protein Product of Variant E	Secretory protein	proteinatlas.org

Transcriptional Variants and Alternative Splicing Mechanisms

The complexity of the SPAG11B gene is further exemplified by its extensive alternative splicing, giving rise to at least 19 different mRNA transcripts and a corresponding variety of protein isoforms in primates. nih.govnih.gov This intricate process allows for a diverse range of protein functions from a single gene.

The generation of the SPAG11 variant E transcript is a direct result of this alternative splicing mechanism, governed by the choice of promoter and the selective inclusion or exclusion of exons. Specifically, the transcription of SPAG11E is initiated from promoter B. researchgate.net The resulting mRNA transcript for SPAG11E has a distinct structure, featuring an alternative 5' untranslated region (UTR) and the notable absence of one internal exon when compared to the SPAG11A transcript. nih.gov This splicing event leads to an isoform where the C-terminus of SPAG11E is identical to that of another isoform, SPAG11D. nih.gov

Table 2: Characteristics of SPAG11E Transcriptional Variant

Feature	Description	Source(s)
Promoter Usage	Promoter B	researchgate.net
Splicing Pattern	Alternative 5' UTR, skips one internal exon (relative to variant A)	nih.gov
Resulting Protein Isoform	N-terminus identical to isoform B, C-terminus identical to isoform D	nih.gov

Developmental Expression Profiles

The expression of SPAG11E is highly tissue-specific and developmentally regulated. It is predominantly found in the male reproductive tract, with the highest levels of expression observed in the epididymis. nih.govnih.gov Within the epididymis, SPAG11E expression is further localized to the principal cells. nih.gov

Studies in animal models have revealed a dynamic expression pattern during development. The expression of SPAG11E is significantly lower in fetal tissues compared to their adult counterparts, with the most abundant expression found in the adult epididymis. nih.govnih.gov This suggests that SPAG11E plays a crucial role in the mature reproductive function of the epididymis. nih.gov Specifically, in rats, SPAG11E protein has been observed to be weakly expressed in the distal caput epididymis and strongly expressed in the proximal and middle corpus, as well as the cauda epididymis. nih.gov The protein is also found to bind to the head of spermatozoa as they transit through the epididymis. nih.gov

Table 3: Developmental and Tissue-Specific Expression of SPAG11E

Developmental Stage/Tissue	Expression Level	Cellular Localization (Epididymis)	Source(s)
Fetal Male Reproductive Tract	Low	-	nih.gov
Adult Male Reproductive Tract	High (Predominantly Epididymis)	Principal Cells	nih.govnih.gov
Adult Testis	Present	Epithelium	nih.gov
Adult Non-Reproductive Tissues	Generally Absent	-	nih.gov
Epididymal Regions (Rat)	Weak (distal caput), Strong (proximal/middle corpus, cauda)	Supranuclear region of principal cells, apical stereocilia	nih.gov
Spermatozoa	Binds to the sperm head	-	nih.gov

Hormonal Regulation of Gene Expression

The expression of SPAG11E is primarily under the control of androgens, highlighting the critical role of these hormones in male reproductive function. proteomicsdb.org The upstream sequence of the SPAG11E gene contains binding sites for the androgen receptor (AR), as well as other transcription factors such as NF-κB, nuclear factor-1, E-twenty-six (Ets), and activator protein 2 (AP-2). genecards.org

Table 4: Hormonal Regulation of SPAG11E

Regulating Hormone	Receptor/Binding Site	Effect on Expression	Source(s)
Androgens (e.g., Testosterone)	Androgen Receptor (AR)	Upregulation	proteomicsdb.orggenecards.org
-	NF-κB	Potential Regulation	genecards.org
-	Nuclear Factor-1	Potential Regulation	genecards.org
-	E-twenty-six (Ets)	Potential Regulation	genecards.org
-	Activator Protein 2 (AP-2)	Potential Regulation	genecards.org

Molecular Structure and Biochemical Activities of Sperm Associated Antigen 11 Variant E Spag11e and Related Isoforms

Protein Domain Architecture and Conserved Motifs (e.g., Beta-Defensin Motif)

The protein architecture of SPAG11 isoforms is intrinsically linked to their function, characterized by the presence of specific domains and conserved motifs. A defining feature of SPAG11E and many other SPAG11 isoforms is a C-terminal region that contains a beta-defensin motif. oup.comnih.gov This motif is a hallmark of the β-defensin family of small, cationic antimicrobial peptides and is crucial for their biological activity.

The beta-defensin domain in SPAG11E features a conserved pattern of six cysteine residues that form three characteristic disulfide bridges. nih.govnih.gov This structural scaffold is vital for the correct folding and stability of the protein. In primates, the SPAG11 gene is unique as it is thought to have evolved from the fusion of two separate ancestral β-defensin genes. oup.com In contrast, the rodent SPAG11E isoform (also known as Bin-1b in rats) is orthologous to the B component of the primate fusion gene. nih.gov

While the C-terminal defensin (B1577277) domain is a primary functional region, some isoforms, such as human SPAG11B/D, also possess an N-terminal unstructured region that has been shown to exhibit potent antibacterial activity independently of the defensin motif. nih.gov The rat SPAG11C and T isoforms contain a furin-like proprotein convertase motif (RVKR), suggesting they may undergo processing to release smaller, active peptides. nih.gov

Isoform/Variant	Key Domains & Motifs	Organism	Reference
SPAG11E (Bin1b)	C-terminal Beta-Defensin Motif, Six-Cysteine Array	Rat, Mouse	nih.govnih.gov
Bovine SPAG11E	C-terminal peptide with Beta-Defensin Motif	Cattle	oup.comnih.gov
Human SPAG11B/D	N-terminal Unstructured Antibacterial Region, C-terminal Beta-Defensin Domain	Human	nih.gov
Rat SPAG11C / SPAG11T	Furin-like Proprotein Convertase Motif (RVKR)	Rat	nih.gov

Antimicrobial Activities and Mechanisms

A primary and well-characterized function of SPAG11E and its related isoforms is their antimicrobial activity, which forms a key part of the innate immune defense in the male reproductive tract. uniprot.org These proteins exhibit broad-spectrum activity against various bacteria.

Research has demonstrated that recombinant forms of SPAG11 isoforms are effective against gram-negative bacteria like Escherichia coli. uniprot.orgnih.gov For instance, a fusion protein of rat SPAG11E (BIN1b) demonstrated approximately 40% antimicrobial activity against E. coli K12D31 at a concentration of 25 µM. nih.gov Similarly, the full-length recombinant SPAG11D protein in cattle was found to be strongly antibacterial. oup.comnih.gov Interestingly, the C-terminal peptide of bovine SPAG11E, which contains the beta-defensin motif, was also antibacterial but somewhat less potent than the full-length SPAG11D protein. oup.comresearchgate.net

The proposed mechanism of action for the antimicrobial function of SPAG11 proteins is similar to that of other defensins. It is believed to involve the electrostatic interaction between the cationic peptide and the negatively charged components of bacterial membranes. nih.gov This interaction leads to membrane permeabilization and subsequent disruption of the bacterial cell, ultimately causing cell death. nih.gov This mechanism has been suggested for human, macaque, and rat SPAG11 isoforms. nih.gov

SPAG11 Isoform	Target Microorganism	Observed Activity	Reference
Rat SPAG11E (BIN1b) Fusion Protein	E. coli K12D31	40% inhibition at 25 µM	nih.gov
Bovine SPAG11D (full-length)	Bacteria (unspecified)	Strongly antibacterial	oup.comnih.gov
Bovine SPAG11E (C-terminal peptide)	Bacteria (unspecified)	Antibacterial, but less potent than full-length SPAG11D	oup.comnih.gov
Human SPAG11 Isoforms	E. coli	Antimicrobial activity confirmed	uniprot.org
Rat SPAG11C and SPAG11T	Bacteria (general)	Predicted antibacterial via membrane permeabilization	nih.gov

Other Predicted Biochemical Functions

Beyond their role in host defense, SPAG11 isoforms, including SPAG11E, are integral to male reproductive physiology. oup.comnih.gov Their expression is predominantly localized to the testis and epididymis, the latter being the site where sperm undergo critical maturation steps. nih.govnih.govnih.gov

SPAG11E is implicated in the process of sperm maturation. nih.govnih.gov As spermatozoa transit the epididymis, they interact with proteins secreted by the epididymal epithelium; SPAG11E is one such protein that binds to the sperm head. nih.gov This interaction is believed to be essential for spermatozoa to acquire progressive motility and fertilizing capacity. nih.gov The expression of SPAG11E in the epididymis is also known to be dependent on androgens, the primary male sex hormones that regulate epididymal function. nih.gov

In addition to sperm maturation, a role in spermatogenesis—the production of sperm within the testes—has also been suggested. nih.govnih.gov The presence of SPAG11 proteins in the seminiferous tubules points to a potential function in the early stages of sperm development. nih.gov The dual functionality of these proteins in both immunity and fertility suggests an evolutionary co-opting of immune defense molecules for reproductive processes. oup.com

Function	Description	Relevant Isoform(s)	Reference
Sperm Maturation	Contributes to the post-testicular maturation of spermatozoa in the epididymis.	SPAG11E	nih.govnih.gov
Sperm Motility	Believed to be relevant to the acquisition and maintenance of progressive sperm motility.	SPAG11E	oup.comnih.gov
Spermatogenesis	Localization in seminiferous tubules suggests a potential role in the formation of sperm.	SPAG11 (general)	nih.govnih.gov
Sperm Binding	Binds to the sperm head in the epididymis.	SPAG11E	nih.gov
Androgen-Dependent Regulation	Expression is regulated by androgens, linking it to hormonal control of male fertility.	SPAG11E	nih.gov

Cellular and Tissue Distribution of Spag11e and Spag11 Isoforms

Localization within Male Reproductive Organs (e.g., Epididymis, Testis)

The SPAG11 gene gives rise to multiple androgen-dependent secretory proteins that are predominantly and, in some cases, exclusively expressed in the male reproductive tract, with the epididymis being the principal site of expression. nih.govnih.govgenecards.org

In rats, the isoform SPAG11E (also known as Bin1b or EP2E) is expressed exclusively in the epididymis. nih.govnih.gov Its expression is not uniform throughout the epididymis but is instead highly regionalized. Research indicates strong expression in the distal caput and proximal corpus regions. nih.gov Immunohistochemical studies in rats have further detailed this distribution, showing weak staining in the distal caput, with the most significant levels of SPAG11E protein detected in the proximal and middle corpus, as well as the cauda epididymis. nih.gov Conversely, the initial segment of the epididymis shows no evidence of SPAG11E expression. nih.gov

In cattle, messenger RNA (mRNA) for SPAG11E, along with isoforms SPAG11C and SPAG11U, is predominantly found in the male reproductive tract. oup.comnih.gov Immunolocalization studies in bulls have confirmed the presence of SPAG11E protein, in conjunction with other isoforms like SPAG11C and SPAG11D, within the epithelium of both the testis and the epididymis. oup.comnih.govresearchgate.net Other isoforms, such as SPAG11V and SPAG11W, appear to be confined specifically to the testis in this species. nih.gov

Studies on other SPAG11 isoforms in rats reveal a differential distribution. Spag11c mRNA is expressed throughout all three regions of the epididymis (caput, corpus, and cauda) and is also found in the testis. nih.gov In contrast, the Spag11t transcript is strictly confined to the caput epididymis and is absent from the testis. nih.gov This highlights a complex, region-specific splicing mechanism that governs the function of the SPAG11 gene within the epididymis. nih.gov

Table 1: Tissue and Organ Distribution of SPAG11E and Other SPAG11 Isoforms

Isoform	Species	Organ/Tissue	Region-Specific Expression	Source
SPAG11E (Bin1b/EP2E)	Rat	Epididymis	Exclusively in epididymis; strong in distal caput and proximal corpus; also detected in middle corpus and cauda; absent from initial segment.	nih.gov
SPAG11E	Cattle (Bull)	Male Reproductive Tract (predominantly), Testis, Epididymis	Detected in the epithelium of the testis and epididymis.	oup.comnih.gov
SPAG11C	Rat	Epididymis, Testis	Expressed in all three regions of the epididymis (caput, corpus, cauda).	nih.gov
SPAG11C	Cattle (Bull)	Male Reproductive Tract (predominantly), Testis, Epididymis	Detected in the epithelium of the testis and epididymis.	oup.comnih.govresearchgate.net
SPAG11T	Rat	Epididymis	Confined to the caput region; absent from testis.	nih.gov
SPAG11D	Cattle (Bull)	Testis, Epididymis	Detected in the epithelium of the testis and epididymis.	oup.comnih.govresearchgate.net
SPAG11U	Cattle (Bull)	Male Reproductive Tract (predominantly)	Not specified.	oup.comnih.gov
SPAG11V / SPAG11W	Cattle (Bull)	Testis	Confined to the testis.	oup.comnih.gov

Extracellular Localization and Association with Spermatozoa

As secretory proteins, SPAG11 isoforms are released into the epididymal lumen, where they can interact with maturing spermatozoa. nih.gov This interaction is a key aspect of their function in post-testicular sperm development.

In rats, the secreted SPAG11E protein binds to spermatozoa as they transit through the epididymis. nih.gov It has been shown to bind to the sperm head in all regions of the epididymis except for the initial segment. nih.gov The localization on the spermatozoon itself is also specific. Studies have shown that SPAG11E protein is concentrated on the acrosome, a cap-like structure on the sperm head crucial for fertilization, and to a lesser extent on the tail. nih.govnih.gov Another study using monoclonal antibodies specified that SPAG11E was detectable on the heads of sperm from the caput epididymis, but not on sperm from the corpus or cauda regions. researchgate.net

In cattle, the SPAG11D isoform has been specifically identified in association with epididymal spermatozoa. oup.comnih.govresearchgate.net The collective evidence suggests that SPAG11 proteins coat the sperm surface, a process believed to be vital for sperm maturation, protection from pathogens, and the acquisition of fertilizing capacity. nih.govcelljournal.org

Table 2: Cellular and Subcellular Localization of SPAG11E and Other SPAG11 Isoforms

Isoform	Species	Cell Type	Subcellular/Extracellular Localization	Source
SPAG11E	Rat	Epididymal Principal Cells	Supranuclear region, apical stereocilia. Not found in clear, halo, or basal cells.	nih.gov
SPAG11E	Rat	Spermatozoa	Binds to sperm head (all regions except initial segment); concentrated on the acrosome and tail (except terminal piece). Some evidence suggests binding is primarily on caput sperm heads.	nih.govnih.govresearchgate.net
SPAG11C / D / E	Cattle (Bull)	Epididymal and Testicular Epithelial Cells	Epithelium of the epididymis and testis.	oup.comnih.govresearchgate.net
SPAG11D	Cattle (Bull)	Spermatozoa	Associated with epididymal spermatozoa.	oup.comnih.govresearchgate.net

Physiological Roles and Biological Significance in Reproductive Processes

Contributions to Sperm Maturation and Spermatogenesis

SPAG11E plays a crucial role in post-testicular sperm maturation, the process by which spermatozoa acquire motility and fertilizing capacity as they transit through the epididymis. nih.govnih.gov In rats, SPAG11E is secreted by the principal cells of the epididymal epithelium, particularly in the distal caput and proximal corpus regions. nih.gov This secreted protein then binds to the surface of spermatozoa. nih.gov

Immunohistochemical studies have revealed a distinct localization pattern of SPAG11E, which is essential for its function. It is found predominantly in the supranuclear region of the principal cells and the stereocilia of the epididymal epithelium. nih.gov On spermatozoa, SPAG11E is concentrated on the acrosome and the tail, regions critical for fertilization and motility. nih.gov The binding of SPAG11E to the sperm head is observed in all epididymal regions except for the initial segment. nih.gov This region-specific expression and binding pattern underscores its role as a key molecule of epididymal origin in facilitating sperm maturation. nih.gov Studies in rats with varicocele, a condition linked to male infertility, have shown a significant decrease in SPAG11E expression, further suggesting its importance in maintaining a proper environment for sperm maturation. nih.govnih.gov

While the primary role of SPAG11E appears to be in the epididymis, some research suggests a potential, though less defined, role in spermatogenesis within the testis. nih.gov The detection of SPAG11 isoforms in the testis implies they might contribute to the development of sperm before they enter the epididymis. nih.govoup.com

Role in Sperm Storage and Protection

The epididymis not only matures sperm but also stores them before ejaculation. During this storage period, spermatozoa are vulnerable to pathogens. SPAG11E, due to its structural similarity to beta-defensins, functions as an antimicrobial peptide, contributing to the innate immune defense of the male reproductive tract. nih.govcelljournal.org This protective role is vital for preserving sperm integrity and function during storage.

The antimicrobial activity of SPAG11E helps to create a sterile environment within the epididymal lumen, shielding spermatozoa from potential damage by microorganisms. nih.govnih.gov This function is considered a critical aspect of sperm preservation, ensuring that viable and healthy sperm are available for ejaculation.

Involvement in Sperm Function (e.g., Motility, Capacitation, Sperm-Oocyte Interaction)

The functional competence of sperm is defined by its motility, its ability to undergo capacitation (a series of physiological changes that a spermatozoon must undergo in order to be ready for fertilization), and its capacity to interact with and fertilize an oocyte. Evidence suggests that SPAG11E is integral to these functions.

Research indicates that SPAG11E is relevant for the acquisition and maintenance of progressive sperm motility. nih.gov As an essential component of the epididymal fluid, it contributes to the microenvironment that enables sperm to become motile. nih.gov In cattle, it has been noted that SPAG11 isoforms, in general, interact with spermatozoa and affect their motility. oup.com

The involvement of SPAG11 isoforms in zona pellucida recognition has also been proposed, which is a critical step in sperm-oocyte interaction. oup.comnih.gov While direct evidence for SPAG11E's role in capacitation is still emerging, its function as a surface-bound protein acquired during epididymal transit places it in a prime position to influence these downstream events. frontiersin.org The removal or modification of such surface proteins is a hallmark of capacitation. frontiersin.org

Table 1: Localization and Proposed Functions of SPAG11E on Spermatozoa

Sperm Region	Localization of SPAG11E	Proposed Functional Significance
Acrosome	Concentrated	Implicated in sperm-oocyte recognition and interaction. nih.gov
Tail	Abundant (excluding terminal piece)	Associated with the acquisition and maintenance of motility. nih.gov
Head	Binds in most epididymal regions	Essential for post-testicular sperm maturation. nih.gov

Immunological Functions within the Male Reproductive Tract

The male reproductive tract is an immunologically unique site, requiring a balance between tolerance to immunogenic sperm cells and defense against invading pathogens. bwise.kr SPAG11E is a key component of this local innate defense system. nih.gov

As a member of the beta-defensin family, SPAG11E exhibits direct antimicrobial activity. nih.govnih.gov Laboratory studies have demonstrated its effectiveness against bacteria such as Escherichia coli. oup.comnih.gov This antimicrobial action is crucial for preventing infections that could lead to inflammation and impair fertility. nih.gov In cattle, the C-terminal peptide of SPAG11E, which contains the characteristic beta-defensin motif, has been shown to be antibacterial. oup.comnih.gov

The expression of the Spag11e gene is regulated by inflammatory stimuli. For instance, its expression can be induced by lipopolysaccharide (LPS), a component of bacterial cell walls, through the activation of transcription factors like NF-κB and the androgen receptor (AR). nih.gov This indicates that SPAG11E is part of the rapid response team that protects the reproductive tract during an infection. The dual role of SPAG11E in both immunity and fertility highlights its efficiency and importance in male reproductive health. nih.govoup.com

Table 2: Research Findings on SPAG11E Antimicrobial Activity

Species	Isoform/Peptide	Target Microorganism	Observed Effect
Rat	SPAG11E	Escherichia coli	Antibacterial activity demonstrated. nih.gov
Bovine	SPAG11E C-terminal peptide	Escherichia coli	Potent antibacterial activity. oup.com
Rat	Recombinant BIN1b (SPAG11E)	E. coli K12D31	40% inhibition of colony-forming units at 25 µM. nih.gov

Molecular Interactions and Associated Biological Pathways

Protein-Spermatozoa Interactions

SPAG11E is an androgen-dependent secretory protein predominantly expressed in the epididymis, the site of sperm maturation and storage. nih.gov In rats, SPAG11E, also known as Bin1b, is exclusively expressed in the epididymis, with high concentrations in the distal caput and proximal corpus regions. nih.gov

Research has demonstrated a direct interaction between SPAG11E and spermatozoa. Immunohistochemistry and immunofluorescence studies have revealed that SPAG11E protein binds to the head of spermatozoa in all regions of the epididymis except for the initial segment. nih.gov More specifically, the protein is concentrated on the acrosome and the tail of the sperm, excluding the terminal piece. nih.govnih.gov This localization suggests a crucial role for SPAG11E in modifying the sperm surface during its transit through the epididymis, a critical step for acquiring fertilization competence. nih.gov The binding of SPAG11E to the sperm head is believed to be important for the acquisition and maintenance of progressive motility. nih.govbioscientifica.com

Table 1: Localization of SPAG11E on Spermatozoa

Spermatozoal Region	Presence of SPAG11E	Implied Function	Supporting Evidence
Acrosome	Concentrated	Sperm-oocyte recognition, Acrosome reaction	nih.govnih.gov
Tail (excluding terminal piece)	Present	Motility	nih.govnih.gov
Head (general)	Present (except initial segment)	Maturation, Motility	nih.gov

Identification of Interacting Protein Partners

While the direct binding of SPAG11E to spermatozoa is established, the specific protein partners on the sperm surface or within the epididymal fluid that interact with SPAG11E are not yet fully elucidated. However, studies on other SPAG11 isoforms provide valuable insights into potential interaction networks.

A study utilizing a yeast two-hybrid screening of a human testis-epididymis library identified several interacting partners for SPAG11B isoform D (SPAG11B/D). These include:

Tryptase alpha/beta 1 (TPSAB1): A serine protease.

Tetraspanin 7 (TSPAN7): A member of the transmembrane 4 superfamily.

Attractin (ATRN): A transmembrane protein involved in cell adhesion and signaling.

These interactions were confirmed by co-immunoprecipitation and glutathione (B108866) S-transferase (GST) affinity matrix binding assays. Importantly, like SPAG11B/D, TSPAN7 and ATRN were also found to be associated with spermatozoa. While these findings directly pertain to SPAG11B/D, the structural similarities among SPAG11 isoforms suggest that SPAG11E might engage with similar classes of proteins, such as proteases, cell adhesion molecules, and transmembrane receptors, to execute its functions in sperm maturation and immunity. Further research employing techniques like yeast two-hybrid screening, co-immunoprecipitation, and pull-down assays specifically with SPAG11E as bait is necessary to identify its direct interacting partners.

Involvement in Signaling Pathways

The functional effects of SPAG11E are mediated through its participation in various signaling pathways that are crucial for sperm maturation, including the acquisition of motility and the ability to undergo the acrosome reaction.

SPAG11E belongs to the β-defensin family of proteins, which are known to have dual roles in innate immunity and reproductive functions. nih.govoup.com The structural similarity to β-defensins suggests that SPAG11E may modulate signaling pathways involved in both host defense and intercellular communication within the male reproductive tract. nih.gov

The process of sperm maturation involves intricate signaling cascades, prominently featuring the cyclic AMP (cAMP) pathway and protein tyrosine phosphorylation. While a direct link between SPAG11E and these pathways is still under investigation, its role in promoting sperm motility suggests a potential influence on these key regulatory mechanisms. For instance, the acquisition of progressive motility is tightly regulated by the cAMP/Protein Kinase A (PKA) signaling pathway, which in turn governs the phosphorylation state of various axonemal and accessory sperm proteins.

Furthermore, a study on bovine SPAG11 isoforms pointed to the presence of potential phosphorylation sites for protein kinase C and casein II. oup.com Phosphorylation can significantly alter a protein's function by inducing conformational changes and affecting its interactions with other molecules. oup.com The potential for SPAG11E to be phosphorylated suggests its activity could be dynamically regulated within the epididymal lumen, allowing for precise control over sperm maturation events.

A knockout study on the related SPAG11A gene in mice resulted in sub-fertility, characterized by a reduced sperm count and impaired acrosome reaction, a critical step in fertilization. nih.gov This finding, although not specific to SPAG11E, underscores the importance of the SPAG11 family in the final stages of sperm functionality, which are heavily dependent on intact signaling pathways. The impaired acrosome reaction in the absence of SPAG11A points to a potential role for this protein family in the signaling events that lead to the release of acrosomal enzymes necessary for penetrating the egg's outer layer. nih.govfrontiersin.org

Comparative and Evolutionary Biology of Spag11 Family

Ortholog Identification Across Species

The SPAG11 gene is located within a beta-defensin gene cluster on chromosome 8p23 in humans and on chromosome 27q1.2 in cattle (Bos taurus). oup.comnih.gov Orthologs of the SPAG11 gene have been identified and studied in a range of mammalian species, facilitating comparative analyses of its evolutionary trajectory. Evolutionary studies have performed comparisons against primate, rodent, canine, and porcine orthologs. oup.comnih.govresearchgate.net

Specifically, orthologs have been described in humans (Homo sapiens), rhesus monkeys (Macaca mulatta), rats (Rattus norvegicus), mice (Mus musculus), cattle (Bos taurus), pigs (Sus scrofa), and dogs (Canis lupus familiaris). oup.comresearchgate.net The conservation of the gene across these diverse mammalian lineages, which diverged millions of years ago, underscores its essential contribution to mammalian fitness. nih.gov However, the repertoire of expressed isoforms can vary significantly between species; for instance, orthologs for 17 of the SPAG11 transcripts found in primates have not been described in rodents. oup.com

Filter by Species:AllHumanMacaqueCattleRatMousePigDog

Table 1: Identified SPAG11 Orthologs in Various Mammalian Species

Species	Scientific Name	Chromosomal Location of Beta-Defensin Cluster	Key Findings/Isoforms Mentioned
Human	Homo sapiens	8p23 nih.gov	At least 19 isoforms (A, B, C, D, E, G, K, L etc.) resulting from alternative splicing. oup.comnih.gov
Rhesus Macaque	Macaca mulatta	Not specified	Multiple mRNA variants produced, similar to humans. oup.comnih.gov
Cattle	Bos taurus	27q1.2 oup.com	Novel exons and transcripts (e.g., U, V, W) not found in primates or rodents identified. oup.comnih.gov Isoforms C, D, and E are studied. oup.com
Rat	Rattus norvegicus	16 (long arm) nih.gov	Novel isoforms Spag11t and Spag11c identified. nih.gov Isoform E has been studied for its bactericidal capacity. nih.gov
Mouse	Mus musculus	Not specified	Orthologs used in phylogenetic comparisons. researchgate.net
Pig	Sus scrofa	Not specified	Orthologs used in phylogenetic comparisons. researchgate.net
Dog	Canis lupus familiaris	Not specified	Orthologs used in phylogenetic comparisons. researchgate.net

Evolutionary Conservation and Divergence of Gene Structure and Function

The structure and function of the SPAG11 gene show a blend of strong evolutionary conservation and significant divergence, particularly in its regulation and splicing.

Gene Structure: A key event in the evolution of SPAG11 was the fusion of two ancestral beta-defensin genes, now designated as the A and B components of SPAG11. nih.gov This linkage is a unique feature within the defensin (B1577277) family. oup.com The gene's complex organization, featuring multiple exons, allows for extensive alternative splicing. This splicing is a major source of divergence, with species and even different tissues within the same organism expressing unique sets of isoforms. oup.comnih.gov For example, studies in cattle have identified novel exons and transcripts that have not been observed in primates or rodents, suggesting ongoing evolutionary adaptation. oup.comnih.gov This differential splicing allows for the creation of mosaic transcripts that combine different exon-encoded modules in various ways. nih.gov

Function: The primary functions of SPAG11 proteins are conserved across mammals, centering on innate immunity and reproduction. oup.comamazonaws.com Many SPAG11 isoforms, including the C-terminal peptide of SPAG11E which contains the characteristic beta-defensin motif, exhibit potent antibacterial activity against pathogens like Escherichia coli. oup.comnih.gov This antimicrobial role is a conserved feature linked to its defensin ancestry.

Alongside this immune function, SPAG11 isoforms are crucial for reproduction, playing roles in sperm maturation and interaction with the oocyte. oup.comamazonaws.com The divergence is seen in the relative potency and specific roles of different isoforms. For instance, in cattle, the recombinant full-length SPAG11D protein was found to be strongly antibacterial, whereas the SPAG11E C-terminal peptide was somewhat less potent. oup.comnih.govbiorxiv.org In rats, SPAG11T was found to have weaker bactericidal capacity than SPAG11C and SPAG11E. nih.gov This suggests that while the dual-functionality is conserved, the specific contributions of each isoform may have diverged to meet species-specific physiological needs. The evolutionary pressures that shape SPAG11 structure and function are likely tied to this need to perform in both immune and reproductive contexts. oup.com

Table 2: Conservation and Divergence in the SPAG11 Gene Family

Feature	Conserved Aspects	Divergent Aspects
Gene Structure	Location within the beta-defensin gene cluster. oup.com Evolved from the fusion of ancestral A and B components. nih.gov	Complex and variable alternative splicing patterns creating species-specific isoforms. oup.comnih.gov Presence of novel exons in some species (e.g., cattle) but not others. oup.com
Gene Expression	Predominant expression in the male reproductive tract (e.g., epididymis, testis). nih.gov	Highly specific mRNA splicing mechanisms that are tissue- and species-specific. nih.govresearchgate.net Differential expression of isoforms in fetal versus adult tissues. nih.gov
Protein Function	Dual role in innate immunity (antibacterial) and reproduction (sperm function). oup.comnih.gov The C-terminal region of many isoforms, including E, contains the conserved beta-defensin motif responsible for antimicrobial activity. oup.com	Relative potency of antibacterial activity varies between isoforms (e.g., SPAG11D vs. SPAG11E in cattle). oup.comnih.gov Isoform-specific functions; for example, rat Spag11t expression is confined to the caput epididymis, suggesting a highly specific role. nih.gov

Phylogenetic Analysis of SPAG11 Isoforms

Phylogenetic analyses of SPAG11 nucleotide sequences provide insights into the evolutionary relationships between its various isoforms and with other related defensin genes. These studies help trace the divergence of specific variants like SPAG11E.

A phylogenetic analysis comparing bovine SPAG11 sequences with orthologs from primates, rodents, pigs, and dogs has shed light on the evolutionary history of the gene. oup.com The analysis indicates that different isoforms have diverged at different points in time. Specifically, it has been shown that SPAG11C and another defensin, DEFB103A, likely evolved from a common ancestor. oup.com This common ancestor, in turn, is believed to have evolved from the same ancestral gene as SPAG11E. oup.com This positions SPAG11E as having diverged slightly earlier than SPAG11C, DEFB103, and DEFB104. oup.comresearchgate.net

Advanced Research Methodologies for Spag11e and Related Isoforms

Gene Expression Analysis Techniques (e.g., RT-qPCR, Microarrays, RNA-Seq)

Understanding the expression patterns of SPAG11E is fundamental to deciphering its role in reproductive and immune processes. Several powerful molecular biology techniques are employed to quantify and analyze its mRNA transcripts in various tissues and under different physiological conditions.

Reverse Transcription-Quantitative Polymerase Chain Reaction (RT-qPCR) is a widely used method for the sensitive and specific quantification of gene expression. This technique has been instrumental in studying Spag11 mRNA levels in the epididymis and spermatozoa of rats. tandfonline.com For instance, RT-qPCR was used to demonstrate a significant decrease in Spag11 mRNA expression in the left epididymis and spermatozoa of rats with experimental left varicocele, suggesting a link between this condition and altered SPAG11E expression. tandfonline.com The relative expression of the gene is often calculated using the 2−ΔΔCT method, which normalizes the expression of the target gene to a stable reference gene. tandfonline.com Studies have also utilized RT-qPCR to analyze the expression of SPAG11A, a related isoform, in sperm samples from infertile men with varicocele. nih.govresearchgate.net

Microarrays offer a high-throughput platform to analyze the expression of thousands of genes simultaneously. Although less common in recent studies for single-gene analysis, microarray technology has been used in broader transcriptomic studies that may include SPAG11E. nih.govebi.ac.ukyoutube.comnih.gov This technique can help in identifying genes that are co-expressed with SPAG11E, providing insights into potential regulatory networks and functional pathways.

RNA-Sequencing (RNA-Seq) has emerged as a powerful and comprehensive tool for transcriptome analysis. ebi.ac.uknih.govgenecards.orgresearchgate.net RNA-Seq not only quantifies gene expression with high accuracy and a wide dynamic range but also allows for the discovery of novel transcripts and alternative splicing events, which is particularly relevant for the SPAG11 gene with its numerous isoforms. ebi.ac.ukresearchgate.net This technology has been used to profile gene expression during testicular development and spermatogenesis, providing a global view of the transcriptional landscape in which SPAG11E functions. genecards.org

Table 1: Gene Expression Analysis Techniques for SPAG11E Research

Technique	Principle	Application in SPAG11E Research	Key Findings/Insights
RT-qPCR	Reverse transcription of RNA to cDNA followed by quantitative amplification of specific target sequences using PCR.	Quantifying Spag11 mRNA in rat epididymis and spermatozoa tandfonline.com; Analyzing SPAG11A expression in human sperm. nih.govresearchgate.net	Revealed downregulation of Spag11 in varicocele models tandfonline.com; Linked altered SPAG11A expression to male infertility. nih.gov
Microarrays	Hybridization of labeled cDNA to a solid surface containing thousands of immobilized DNA probes to measure the expression of a large number of genes simultaneously.	Genome-wide transcript analysis in studies of spermatogonial stem cells, which can include SPAG11 isoforms. youtube.com	Provides a broad view of gene expression patterns that can be correlated with cellular states or disease, helping to place SPAG11E in a larger biological context.
RNA-Seq	High-throughput sequencing of the entire transcriptome (all RNA molecules) in a sample.	Profiling gene expression during testicular development and spermatogenesis genecards.org; Identifying alternative splicing of transcripts. researchgate.net	Offers a comprehensive and unbiased view of the transcriptome, enabling the quantification of known isoforms and the discovery of novel ones. genecards.orgresearchgate.net

Protein Localization and Interaction Studies (e.g., Immunolocalization, Biochemical Assays)

Determining the precise location of SPAG11E within cells and tissues, and identifying its interacting partners, are crucial steps in understanding its biological function. A combination of antibody-based and biochemical techniques is employed for these purposes.

Immunolocalization , which includes immunohistochemistry and immunofluorescence, utilizes specific antibodies to visualize the distribution of a target protein in tissue sections or cells. Studies in rats have used these techniques to map the location of SPAG11E. nih.govproteinatlas.org These analyses revealed that SPAG11E protein is primarily confined to the supranuclear region of the principal cells and the stereocilia of the epididymal epithelium. nih.govproteinatlas.org Furthermore, the protein was found to be concentrated on the acrosome and tail of spermatozoa. nih.govproteinatlas.org These distinct localization patterns strongly suggest a role for SPAG11E in post-testicular sperm maturation. proteinatlas.org

Biochemical Assays are used to identify and confirm protein-protein interactions.

Yeast Two-Hybrid (Y2H) Screening: This is a powerful genetic method used to discover protein-protein interactions in vivo. nih.govnih.govnih.gov A Y2H screen of a human testis-epididymis library was used to identify interacting partners for the SPAG11B isoform D. This screen revealed interactions with tryptase alpha/beta 1 (TPSAB1), tetraspanin 7 (TSPAN7), and attractin (ATRN). tandfonline.comnih.govacademicjournals.org

Co-immunoprecipitation (Co-IP): This technique is used to confirm potential protein interactions identified by methods like Y2H. nih.govoup.com In a Co-IP experiment, an antibody targeting a known protein (the "bait") is used to pull down that protein from a cell lysate, along with any proteins that are bound to it (the "prey"). The interactions between SPAG11B/D and its partners identified in the Y2H screen were successfully confirmed using Co-IP. tandfonline.comnih.gov

Glutathione (B108866) S-transferase (GST) Affinity Matrix Binding: This is an in vitro pull-down assay that provides further evidence of a direct interaction between two proteins. The interactions between SPAG11B/D and TPSAB1, TSPAN7, and ATRN were also validated using this method. tandfonline.comnih.gov

Table 2: Protein Localization and Interaction Study Methodologies for SPAG11 Isoforms

Methodology	Principle	Application in SPAG11 Research	Key Findings
Immunohistochemistry/Immunofluorescence	Use of specific antibodies to detect the location of proteins within tissue sections or cells.	Localization of SPAG11E in rat epididymis and spermatozoa. nih.govproteinatlas.org	SPAG11E is localized to principal cells of the epididymal epithelium and is present on the acrosome and tail of sperm. nih.govproteinatlas.org
Yeast Two-Hybrid (Y2H) Screening	A genetic method to detect protein-protein interactions in yeast. Interaction between "bait" and "prey" proteins activates reporter gene expression. nih.govnih.govnih.gov	Screening a human testis-epididymis library to find binding partners for SPAG11B isoform D. tandfonline.comnih.govacademicjournals.org	Identified TPSAB1, TSPAN7, and ATRN as potential interacting partners of SPAG11B/D. tandfonline.comnih.gov
Co-immunoprecipitation (Co-IP)	Precipitation of a target protein from a cell lysate using a specific antibody, thereby also precipitating any interacting proteins. nih.govoup.com	Confirmation of interactions between SPAG11B/D and proteins identified in the Y2H screen. tandfonline.comnih.gov	Confirmed the in vivo interaction of SPAG11B/D with TPSAB1, TSPAN7, and ATRN. tandfonline.comnih.gov
GST Affinity Matrix Binding	An in vitro pull-down assay where a GST-tagged "bait" protein immobilized on beads is used to capture interacting "prey" proteins.	In vitro validation of the direct interaction between SPAG11B/D and its binding partners. tandfonline.comnih.gov	Provided further evidence for the direct binding of SPAG11B/D to TPSAB1, TSPAN7, and ATRN. tandfonline.comnih.gov

Functional Characterization Assays (e.g., Antimicrobial Activity Assays, Sperm Binding Assays)

To move from correlational data to a direct understanding of function, researchers employ a variety of in vitro and ex vivo assays to characterize the biochemical activities of SPAG11E.

Antimicrobial Activity Assays are critical for evaluating the role of SPAG11E in innate immunity. The most common method used is the colony-forming unit (CFU) assay . uniprot.org In this assay, bacteria, such as Escherichia coli, are incubated with varying concentrations of the recombinant SPAG11 protein or its peptides. uniprot.org The antimicrobial effect is quantified by plating the bacteria and counting the number of surviving colonies. Studies have shown that several SPAG11 isoforms, including SPAG11C, D, and E, exhibit potent, dose-dependent antibacterial activity against E. coli. proteinatlas.orgnih.govuniprot.org Further investigations have indicated that the mechanism of action involves the disruption of bacterial membranes and the inhibition of RNA, DNA, and protein synthesis. nih.gov While full-length recombinant SPAG11D protein is strongly antibacterial, the C-terminal peptide of SPAG11E, which contains the beta-defensin motif, is somewhat less potent. proteinatlas.orguniprot.org

Sperm Binding Assays are essential for investigating the role of SPAG11E in sperm maturation. Although specific assay names are not always detailed, the ability of SPAG11E to bind to spermatozoa is a key aspect of its function. researchgate.net This binding is typically demonstrated through immunolocalization techniques like immunofluorescence on sperm isolated from different regions of the epididymis. researchgate.netuniprot.org Research indicates that SPAG11E binds to the sperm head as it transits through the epididymis, particularly in the distal caput and proximal corpus regions. researchgate.net This interaction is believed to be crucial for the acquisition of progressive motility. nih.govresearchgate.net

Table 3: Functional Characterization Assays for SPAG11E and Related Isoforms

Assay Type	Specific Method	Purpose	Key Findings for SPAG11 Isoforms
Antimicrobial Activity	Colony-Forming Unit (CFU) Assay	To quantify the bactericidal/bacteriostatic effect of the protein on a specific bacterial strain.	Recombinant SPAG11C, D, and E demonstrate potent, dose-dependent antibacterial activity against E. coli. proteinatlas.orguniprot.org
Membrane Permeability/Macromolecular Synthesis Inhibition Assays	To determine the mechanism of antimicrobial action.	SPAG11 isoforms can disrupt bacterial membranes and inhibit the synthesis of DNA, RNA, and proteins. nih.gov
Sperm Function	Sperm Binding (via Immunolocalization)	To determine if and where the protein binds to spermatozoa during epididymal transit.	SPAG11E binds to the head of rat sperm in a region-specific manner within the epididymis. researchgate.net
Sperm Function	Sperm Motility Assays	To assess the effect of the protein on the initiation and maintenance of sperm motility.	SPAG11E is involved in the acquisition and maintenance of progressive sperm motility. nih.govresearchgate.net

Genetic Manipulation and Model Systems (e.g., Knockout Models)

To understand the in vivo function of a gene, researchers often turn to genetic manipulation in model organisms, most commonly mice. Creating knockout models, where a specific gene is inactivated, allows for the observation of the resulting phenotype.

While a specific knockout model for Spag11e has not been extensively detailed in the provided context, studies on the closely related isoform, Spag11a knockout mice , provide significant insights into the function of the SPAG11 family. These mice are generated using gene-targeting technologies to delete a critical part of the Spag11a gene, such as exon 1.

The phenotypic analysis of Spag11a knockout mice has revealed several important consequences:

Sub-fertility: Male knockout mice exhibit reduced fertility, with a decrease in litter size. academicjournals.org

Sperm Defects: These mice show a lower sperm count and structural abnormalities in both the head and tail of spermatozoa. academicjournals.org A key finding is that while sperm from knockout mice can undergo capacitation, they fail to perform the acrosome reaction, a critical step for fertilization. academicjournals.org

Epididymal Abnormalities: The caput epididymis of Spag11a knockout mice displays signs of hyperplasia (increased cell proliferation) and inflammation. uniprot.org

Increased Susceptibility to Tumorigenesis: Deletion of Spag11a appears to make the epididymis more susceptible to chemically induced carcinogenesis, suggesting that SPAG11A may play a protective role against cancer in this tissue. researchgate.netuniprot.org

These findings from the Spag11a knockout model strongly suggest that proteins of the SPAG11 family are crucial for normal sperm function, fertility, and maintaining the health of the epididymal epithelium. Similar approaches targeting Spag11e would be invaluable for dissecting its specific roles.

Table 4: Genetic Manipulation and Model Systems for SPAG11 Research

Model System/Technique	Description	Application in SPAG11 Research	Key Phenotypic Observations
Spag11a Knockout Mouse	A mouse model in which the Spag11a gene has been inactivated through genetic engineering.	To study the in vivo function of SPAG11A, providing insights into the broader roles of the SPAG11 family.	- Male sub-fertility and reduced litter size. academicjournals.org Decreased sperm count and abnormal sperm morphology. academicjournals.org Impaired acrosome reaction. academicjournals.org Hyperplasia and inflammation in the caput epididymis. uniprot.org Increased susceptibility to tumorigenesis. researchgate.netuniprot.org

Computational and Bioinformatic Approaches (e.g., Sequence Analysis, Structural Prediction, Pathway Analysis)

Computational and bioinformatic tools are indispensable for modern biological research, enabling the analysis of sequence data, prediction of protein structures, and formulation of functional hypotheses for proteins like SPAG11E.

Sequence Analysis is often the first step in characterizing a newly identified gene or protein. In silico analysis was employed to identify novel Spag11 isoforms in the rat. nih.govnih.gov By comparing nucleotide and amino acid sequences across different species, researchers can identify conserved regions that may be functionally important. For example, protein sequence analysis of rat SPAG11C and T revealed the presence of a furin-like proprotein convertase motif, suggesting they may undergo proteolytic processing similar to their human counterparts. nih.gov Sequence alignment tools are fundamental for comparing SPAG11 isoforms within and between species, helping to understand their evolutionary relationships. researchgate.net

Structural Prediction aims to model the three-dimensional (3D) structure of a protein based on its amino acid sequence. This is crucial for understanding how a protein functions at a molecular level. For SPAG11B isoforms, in silico tools have been used to predict their 3D structures. tandfonline.com

Secondary Structure Prediction: Programs like SOPMA (Self-Optimized Prediction Method with Alignment) are used to predict secondary structural elements such as alpha-helices and beta-sheets. These analyses suggested that SPAG11B isoforms are rich in beta-sheet and random coil structures, which is characteristic of defensin-like proteins. tandfonline.com

Hydropathy and Amphipathicity Analysis: Web-based tools like WHAT (Web-based Hydropathy, Amphipathicity, and Topology) are used to analyze the distribution of hydrophobic and hydrophilic residues. These analyses indicated that SPAG11B proteins and their C-terminal peptides are amphipathic and highly hydrophilic. tandfonline.com

3D Modeling: Homology modeling can be used to build a 3D model of a protein based on the known structures of related proteins. The predicted 3D models for SPAG11B isoforms can be visualized and analyzed to understand potential active sites or interaction surfaces. tandfonline.com

Pathway Analysis involves using bioinformatic databases to place a gene or protein within the context of known biological pathways. While specific pathway analyses for SPAG11E are not detailed in the provided results, the functional data strongly suggest its involvement in pathways related to innate immunity (due to its antimicrobial properties) and sperm maturation and fertilization (due to its role in sperm function). nih.govuniprot.org

Table 5: Computational and Bioinformatic Approaches in SPAG11 Research

Approach	Specific Tool/Method	Purpose	Application to SPAG11 Isoforms
Sequence Analysis	Homology Searching/Sequence Alignment	To identify novel isoforms and analyze evolutionary conservation.	Used to identify novel Spag11 transcripts in the rat genome. nih.govnih.gov
Motif Prediction	To identify known functional motifs within the protein sequence.	Identified a furin-like proprotein convertase motif in rat SPAG11C and T. nih.gov
Structural Prediction	SOPMA	Predicts the secondary structure (α-helices, β-sheets) of the protein.	Predicted that SPAG11B isoforms are rich in β-sheets, consistent with defensin-like proteins. tandfonline.com
WHAT (Web-based Hydropathy, Amphipathicity, and Topology)	Analyzes the hydropathic and amphipathic nature of the protein.	Showed that SPAG11B proteins and peptides are amphipathic and hydrophilic. tandfonline.com
3D Modeling/Visualization (e.g., PyMOL)	To generate and visualize a three-dimensional model of the protein structure.	Generated 3D models of SPAG11B isoforms to provide insights into their structural features. tandfonline.com
Pathway Analysis	Database searching (e.g., KEGG, GO)	To predict the biological pathways in which a protein may function.	Functional data suggests involvement in innate immunity and reproductive pathways. nih.govuniprot.org

Genetic Variation and Phenotypic Associations

Association with Male Reproductive Traits (e.g., Sperm Quality)

The functional role of SPAG11E in male reproduction is suggested by its expression profile and its structural similarity to β-defensins. It is believed to be involved in sperm maturation, including the acquisition of progressive motility nih.gov. In rats, a decrease in Spag11e mRNA and protein expression has been observed in association with varicocele, a condition known to be a major cause of male infertility. This suggests that altered levels of SPAG11E could negatively impact the epididymal environment necessary for proper sperm development nih.gov.

While direct association studies of human SPAG11E variants with sperm quality are scarce, studies on the broader SPAG11 gene in cattle provide valuable insights. In Chinese Holstein bulls, specific SNPs have been linked to various sperm quality parameters:

The SNP-2 marker (g.16904G>T, g.16974C>T, and g.17000A>G) showed a significant effect on fresh sperm motility and sperm concentration nih.gov.

The SNP-3 marker (g.22696T>C) was significantly associated with post-thaw cryopreserved sperm motility and the rate of sperm deformities nih.gov.

Furthermore, combined haplotypes of these SNPs were associated with differences in ejaculate volume and sperm motility nih.gov. In Murrah bulls, the g.2266G>A SNP in the SPAG11B gene was significantly associated with acrosomal integrity, with the AG genotype showing higher integrity than the GG genotype cabidigitallibrary.org.

In humans, studies have focused on the related SPAG11A variant. Research has indicated that lower levels of SPAG11A mRNA are found in men with varicocele compared to healthy controls, and these levels are associated with sperm parameters nih.govresearchgate.net. Given that SPAG11E is an isoform derived from the same gene family and is known to be expressed in the male reproductive tract, it is plausible that genetic variations within SPAG11E could also influence sperm quality. However, dedicated studies are required to establish this link in human populations.

Table 2: Association of SPAG11 Gene Family SNPs with Sperm Quality Traits (Bovine Studies)

Species	SNP/Haplotype	Associated Trait	Finding	Reference
Chinese Holstein Bull	SNP-2 (g.16904G>T, g.16974C>T, g.17000A>G)	Fresh Sperm Motility	Significant effect	nih.gov
Chinese Holstein Bull	SNP-2 (g.16904G>T, g.16974C>T, g.17000A>G)	Sperm Concentration	Significant effect	nih.gov
Chinese Holstein Bull	SNP-3 (g.22696T>C)	Post-Thaw Sperm Motility	Significant effect	nih.gov
Chinese Holstein Bull	SNP-3 (g.22696T>C)	Deformity Rate	Significant effect	nih.gov

Q & A

Q. What is SPAG11 variant E, and how was it identified in mammalian models?

SPAG11 variant E (originally termed Bin1b in rats) was identified through amino acid sequence analysis of epididymal proteins, revealing homology to the SPAG11 gene family. It belongs to the β-defensin family, characterized by a conserved six-cysteine motif critical for antimicrobial activity . In rats, Bin1b (SPAG11 variant E) is region-specifically expressed in the caput epididymis and plays roles in innate immunity and sperm maturation .

Methodological Insight: Identification involves RNA sequencing of epididymal tissue, phylogenetic alignment with known SPAG11 isoforms, and functional validation via antimicrobial assays (e.g., minimum inhibitory concentration tests against Escherichia coli) .

Q. What are the primary functional roles of SPAG11 variant E in the male reproductive tract?

SPAG11 variant E exhibits dual roles:

• Antimicrobial Activity : It inhibits bacterial growth (e.g., E. coli at 20 µg/ml) through membrane disruption, a hallmark of β-defensins .
• Sperm Maturation : It binds to sperm in the epididymis, enhancing motility and fertilization capacity by modulating ion channel activity .

Methodological Insight: Functional studies use recombinant protein expression, sperm motility assays (e.g., CASA software), and in vitro infection models to validate dual roles .

Q. How is SPAG11 variant E expression regulated in the epididymis?

Expression is androgen-dependent and region-specific. In rodents, testosterone signaling via androgen receptors upregulates SPAG11 variant E transcription in principal cells of the caput epididymis . Seasonal variations in expression (e.g., in goats) further suggest hormonal and environmental modulation .

Methodological Insight: Regulation studies employ castration-replacement models, RNA in situ hybridization, and chromatin immunoprecipitation (ChIP) to map androgen response elements .

Advanced Research Questions

Q. What experimental challenges arise when studying SPAG11 variant E in low-abundance tissues?

SPAG11 variant E is expressed at low levels in specific epididymal regions, complicating detection. Solutions include:

• Sensitive Techniques : Nano-LC-MS/MS for protein detection, droplet digital PCR for mRNA quantification .
• Sample Enrichment : Laser-capture microdissection to isolate principal cells from the caput epididymis .

Data Contradiction: Discrepancies in expression levels across studies may stem from species-specific isoforms (e.g., cattle SPAG11D vs. rat SPAG11E) or antibody cross-reactivity .

Q. How can researchers address functional redundancy among SPAG11 isoforms?

The SPAG11 gene produces multiple splice variants (e.g., D, E) with overlapping roles. To isolate variant E’s functions:

• Knockdown Models : siRNA targeting isoform-specific exons in epididymal epithelial cells .
• CRISPR-Cas9 : Generate isoform-specific knockouts in animal models (e.g., rats) .

Key Finding: Variant E uniquely enhances sperm motility, while other isoforms (e.g., SPAG11A) show stronger androgen-dependent regulation .

Q. What in vivo models are optimal for studying SPAG11 variant E’s role in fertility?

• Rodent Models : Rats and mice allow targeted epididymal manipulation (e.g., intra-luminal injection of recombinant protein) .
• Large Animals : Cattle and goats provide insights into seasonal expression patterns and translational applications .

Limitation: Non-human primate models are underutilized but critical for translational relevance due to closer phylogenetic alignment with humans .

Q. How do contradictory findings about SPAG11 variant E’s tissue specificity impact biomarker research?

While SPAG11B (a related isoform) is testis-specific, variant E is epididymis-restricted. Contradictions arise from cross-reactive antibodies or misannotation of isoforms. Resolution Strategy:

• Multi-Omics Integration : Combine transcriptomics (RNA-seq) and proteomics to confirm tissue-specific expression .
• Custom Antibodies : Validate using isoform-specific epitopes .

Q. What structural features of SPAG11 variant E are critical for its antimicrobial function?

The six-cysteine motif forms three disulfide bonds, stabilizing the β-defensin fold. Mutagenesis studies show that disrupting cysteine residues abolishes antimicrobial activity but not sperm-binding capacity .

Methodological Insight: Structural analysis uses nuclear magnetic resonance (NMR) and X-ray crystallography of synthetic peptides .

Methodological Guidelines

• Statistical Reporting : State whether data are means ± SEM or SD, specify one-/two-tailed tests, and detail randomization methods for animal studies .
• Replication : Perform experiments in triplicate across ≥3 biological replicates to account for inter-individual variability .
• Antimicrobial Assays : Include positive controls (e.g., LL-37 peptide) and measure minimum inhibitory concentrations (MICs) using standardized protocols .